Cas no 1310743-89-5 (Dimethylaminomethylphenylsulfonyltetrafluoroborate)

• Product Name: Dimethylaminomethylphenylsulfonyltetrafluoroborate
• CAS No: 1310743-89-5
• MF: C₉H₁₄BF₄NOS
• MW: 271.083175182343
• MDL: MFCD08741486
• CID: 3163626
• Update Time: 2026-04-27

Dimethylaminomethylphenylsulfonyltetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• Dimethylaminomethylphenylsulfonyltetrafluoroborate

• MDL： MFCD08741486
• Inchi： InChI=1S/C9H14NOS.BF4/c1-10(2)12(3,11)9-7-5-4-6-8-9;2-1(3,4)5/h4-8H,1-3H3;/q+1;-1
• InChI Key： UWILSOUJFCSHMO-UHFFFAOYSA-N
• SMILES： CN(C)[S+](=O)(C)C1=CC=CC=C1.[B-](F)(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Dimethylaminomethylphenylsulfonyltetrafluoroborate

Comprehensive Overview of Dimethylaminomethylphenylsulfonyltetrafluoroborate (CAS No. 1310743-89-5)

Dimethylaminomethylphenylsulfonyltetrafluoroborate (CAS No. 1310743-89-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, often referred to by its abbreviated name DAMPS-TFB, belongs to the class of sulfonyltetrafluoroborates, which are known for their stability and reactivity under specific conditions. Researchers and industry professionals are increasingly exploring its uses in pharmaceutical intermediates, material science, and catalysis, making it a subject of interest in both academic and industrial settings.

The molecular structure of Dimethylaminomethylphenylsulfonyltetrafluoroborate features a phenylsulfonyl group attached to a tetrafluoroborate anion, with a dimethylaminomethyl substituent enhancing its reactivity. This combination of functional groups allows the compound to participate in a wide range of chemical reactions, including nucleophilic substitutions and electrophilic additions. Its stability in aqueous and organic solvents further broadens its applicability, particularly in green chemistry initiatives, where reducing environmental impact is a priority.

One of the most frequently searched questions about Dimethylaminomethylphenylsulfonyltetrafluoroborate is its role in drug discovery. Recent studies have highlighted its potential as a building block for synthesizing novel therapeutic agents, particularly in the development of small-molecule inhibitors. Its ability to act as a ligand or catalyst in complex reactions has also made it a valuable tool for medicinal chemists. Additionally, its compatibility with high-throughput screening methods aligns with the growing demand for efficient drug development processes.

In the field of material science, Dimethylaminomethylphenylsulfonyltetrafluoroborate has shown promise in the synthesis of advanced polymers and functional materials. Its unique electronic properties make it suitable for applications in optoelectronics and conductive coatings. Researchers are also investigating its use in energy storage systems, such as lithium-ion batteries, where its ionic characteristics could improve performance and longevity.

Another area of interest is the compound's potential in catalysis. The tetrafluoroborate anion is known for its weak coordinating ability, which can enhance the efficiency of catalytic processes. This has led to explorations in asymmetric synthesis and cross-coupling reactions, where Dimethylaminomethylphenylsulfonyltetrafluoroborate could serve as a co-catalyst or stabilizing agent. Such applications are particularly relevant in the context of sustainable chemistry, where minimizing waste and improving yield are critical goals.

Safety and handling of Dimethylaminomethylphenylsulfonyltetrafluoroborate are also common topics of inquiry. While the compound is generally stable under standard conditions, proper storage in a cool, dry environment is recommended to maintain its integrity. Users should adhere to standard laboratory protocols, including the use of personal protective equipment (PPE), to ensure safe handling. These precautions align with broader industry trends emphasizing laboratory safety and risk management.

In summary, Dimethylaminomethylphenylsulfonyltetrafluoroborate (CAS No. 1310743-89-5) is a versatile compound with significant potential across multiple disciplines. Its applications in pharmaceuticals, materials science, and catalysis underscore its value as a research tool and industrial reagent. As scientific advancements continue to unfold, this compound is likely to remain a focal point for innovation and discovery.